N-(4-bromophenyl)-2-(4-(thiophen-2-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(4-thiophen-2-ylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C17H19BrN2OS/c18-14-3-5-15(6-4-14)19-17(21)12-20-9-7-13(8-10-20)16-2-1-11-22-16/h1-6,11,13H,7-10,12H2,(H,19,21)
• InChI Key: KWBOGJCJGJBKFP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CS2)CC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C17H19BrN2OS
• Molecular Weight: 379.3 g/mol

Description

N-(4-bromophenyl)-2-(4-(thiophen-2-yl)piperidin-1-yl)acetamide, commonly known as BPTP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BPTP belongs to the class of piperidine compounds and has shown promising results in various studies related to neuroscience and pharmacology.

Scientific Research Applications

Asymmetric Synthesis and Piperazine Derivatives

A study by Micouin et al. (1994) focused on the asymmetric synthesis involving the production of enantiomerically pure 3-substituted piperidines from lactam via bromo derivatives. This research highlights the utility of such compounds in synthetic chemistry, particularly in generating optically pure substances through direct alkylation (Micouin et al., 1994).

Biologically Active Derivatives

Khalid et al. (2014) synthesized a series of N-aryl/aralkyl substituted derivatives showing promise in biological activities. This work underlines the approach of modifying piperidine structures to produce compounds with potential acetylcholinesterase, butyrylcholinesterase, and lipoxygenase inhibitory activities, pointing towards applications in therapeutic research (Khalid et al., 2014).

Antibacterial Potentials

Iqbal et al. (2017) investigated acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores for their antibacterial potentials. This study contributes to the ongoing search for new antibacterial agents, with specific derivatives showing significant inhibitory activity against various bacterial strains (Iqbal et al., 2017).

Antimicrobial Activity

Nimavat et al. (2004) synthesized new aminobenzylated Mannich bases from 3-bromobenzaldehyde and evaluated their antimicrobial activity. This research indicates the potential of piperidine derivatives in developing compounds with antimicrobial properties (Nimavat et al., 2004).

Novel Salt Forms

Research by ジュリアン・ジョヴァンニーニ and ボー−イェラン・ヨセフソン (2005) introduced a new salt form of a piperidine derivative, showcasing the pharmaceutical application of creating salt forms to enhance the properties of active pharmaceutical ingredients (ジュリアン・ジョヴァンニーニ et al., 2005).

DNA/BSA Binding Studies

Raj (2020) explored the synthesis of novel paracetamol derivatives and their DNA/BSA binding interactions. This work points to the importance of understanding how synthetic compounds interact at the molecular level, which is crucial for drug design (Raj, 2020).